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Compound of Interest

Compound Name: Ziresovir

Cat. No.: B611949

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Ziresovir, an investigational antiviral drug targeting the respiratory syncytial virus
(RSV). Given that a comprehensive Safety Data Sheet (SDS) is not publicly available for this
compound, a conservative approach based on established guidelines for handling potent
investigational pharmaceutical ingredients is mandated.

Compound Information

Ziresovir (also known as AK0529 and RO-0529) is an orally bioavailable RSV fusion inhibitor.
[1][2][3][4] As an investigational compound, its full toxicological profile is not yet determined.
Therefore, it must be handled with the assumption that it is a potent compound.

Property Value

Chemical Formula C22H25N503S
Molar Mass 439.53 g-mol-1[1]
CAS Number 1422500-60-4[2]
Physical Form Solid

Storage -20°C[2]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines
the recommended PPE for various laboratory operations involving Ziresovir. These
recommendations are based on a risk-assessed approach for handling compounds of unknown

toxicity.
Enhanced Precautions (for
. Minimum PPE higher quantities or
Operation . .
Requirement potential for
aerosolization)
- Disposable, low-permeability ) )
o o - Chemical-resistant apron
gown with tight-fitting cuffs- )
) ) ) o over gown- Face shield worn
Handling Solid Compound Double-gloving with nitrile
o ] ] ] over safety goggles- Use of a
(Weighing, Aliquoting) gloves- Safety glasses with

. _ _ ventilated balance enclosure
side shields- Surgical N95
_ or fume hood
respirator

) N - Chemical-resistant apron
- Disposable, low-permeability )
o o over gown- Face shield worn
] ) gown with tight-fitting cuffs-
Preparing Solutions ) o over safety goggles- Work
Double-gloving with nitrile o B ]
within a certified chemical
gloves- Safety goggles
fume hood

o - Disposable gown- Double-
) ] ) - Lab coat- Nitrile gloves- ) o
In Vitro / In Vivo Dosing gloving with nitrile gloves-
Safety glasses
Safety goggles

- Disposable, low-permeability ) )
o - Chemical-resistant apron-
) gown- Heavy-duty nitrile or )
Waste Disposal Face shield worn over safety
butyl rubber gloves- Safety
goggles

goggles

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is essential to ensure safety and maintain the
integrity of the research.

Receiving and Storage

» Upon receipt, visually inspect the container for any damage or leaks.
e Log the compound into the chemical inventory.

» Store the container in a designated, labeled, and secure location at -20°C, separate from
incompatible materials.[2]

Handling and Preparation

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

» Weighing: For handling the solid form, a ventilated balance enclosure or a chemical fume
hood is strongly recommended to minimize inhalation exposure.

 Dissolving: When preparing solutions, add the solvent to the solid Ziresovir slowly to avoid
splashing. Ziresovir is soluble in DMSO.[2]

» Labeling: All containers with Ziresovir, whether in solid form or in solution, must be clearly
labeled with the compound name, concentration, solvent, date of preparation, and
appropriate hazard warnings.

Experimental Use

» Follow all protocol-specific instructions for the use of Ziresovir in assays or animal studies.
e Minimize the generation of aerosols.

» After use, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%
ethanol), followed by a general laboratory disinfectant.

Disposal Plan

All waste contaminated with Ziresovir must be treated as hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Control_banding
https://www.benchchem.com/product/b611949?utm_src=pdf-body
https://www.benchchem.com/product/b611949?utm_src=pdf-body
https://en.wikipedia.org/wiki/Control_banding
https://www.benchchem.com/product/b611949?utm_src=pdf-body
https://www.benchchem.com/product/b611949?utm_src=pdf-body
https://www.benchchem.com/product/b611949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure

- Collect in a dedicated, sealed, and clearly
o ] labeled hazardous waste container.- Do not mix
Solid Ziresovir _ _ o
with other chemical waste unless compatibility is

confirmed.

- Collect in a dedicated, sealed, and clearly
] o ] ) labeled hazardous liquid waste container.- The
Solutions containing Ziresovir _ _
solvent (e.g., DMSO) must be compatible with

the waste container material.

) ] ) - Place in a dedicated, sealed, and clearly
Contaminated Labware (e.g., pipette tips, tubes) ) )
labeled hazardous solid waste container.

- Remove PPE in the designated doffing area.-
Contaminated PPE Place all disposable PPE into a dedicated,

sealed hazardous waste bag or container.

All hazardous waste must be disposed of through the institution's environmental health and
safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste
disposal.

Emergency Procedures
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Incident Procedure

- Immediately remove contaminated clothing.-
) Wash the affected area with copious amounts of
Skin Contact .
soap and water for at least 15 minutes.- Seek

medical attention.

- Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ) ) )

the eyelids open.- Seek immediate medical

attention.

- Move the affected person to fresh air.- If
Inhalation breathing is difficult, administer oxygen.- Seek

immediate medical attention.

- Do NOT induce vomiting.- If the person is
Ingestion conscious, rinse their mouth with water.- Seek

immediate medical attention.

- Evacuate the immediate area.- Alert others
and the laboratory supervisor.- Wearing
appropriate PPE, contain the spill with

Spill absorbent material.- Collect the contaminated
material into a sealed hazardous waste
container.- Decontaminate the spill area.-
Report the spill to the EHS office.

Visualized Workflow for Handling Investigational
Compounds

The following diagram illustrates the logical workflow for the risk assessment and handling of
an investigational compound like Ziresovir.
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Caption: Workflow for handling Ziresovir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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